Cas no 1795301-70-0 (3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide)

• Product Name: 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide
• CAS No: 1795301-70-0
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5368221
• Update Time: 2025-08-03

3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide

• Inchi： 1S/C16H20N2O3/c1-18(2)13-7-4-6-12(10-13)16(19)17-11-15(20-3)14-8-5-9-21-14/h4-10,15H,11H2,1-3H3,(H,17,19)
• InChI Key： SAUXREFTMQHIQH-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)OC)(=O)C1=CC=CC(N(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide

3-(Dimethylamino)-N-[2-(Furan-2-yl)-2-Methoxyethyl]Benzamide: A Comprehensive Overview

The compound with CAS No. 1795301-70-0, commonly referred to as 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide backbone with a dimethylamino group and a furan-containing side chain. The benzamide moiety serves as the central aromatic ring, while the dimethylamino group introduces a strong electron-donating effect, enhancing the compound's reactivity and biological activity. The furan-2-yl group, attached via a methoxyethyl linker, adds further complexity to the molecule, potentially influencing its solubility, stability, and interactions with biological systems.

Recent studies have highlighted the potential of 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide in various applications. For instance, researchers have explored its role as a building block in medicinal chemistry, where its structure can be modified to target specific biological pathways. The dimethylamino group's ability to act as a hydrogen bond donor makes it particularly useful in drug design, where such interactions are critical for binding to protein targets. Additionally, the furan-2-yl moiety has been shown to exhibit antioxidant properties, suggesting that this compound could be utilized in the development of novel therapeutic agents aimed at combating oxidative stress-related diseases.

In terms of synthesis, 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide can be prepared through a variety of methods, including nucleophilic substitution and amide bond formation. One common approach involves the reaction of an appropriate benzoyl chloride with an amine derivative containing the furan and methoxy groups. This method ensures high yields and good control over the product's purity. Recent advancements in catalytic techniques have further streamlined the synthesis process, making it more efficient and environmentally friendly.

The structural features of this compound also make it an interesting candidate for materials science applications. The combination of aromaticity and functional groups like dimethylamino and furan-2-yl can lead to unique electronic properties, which are valuable in the development of organic semiconductors and conductive polymers. For example, researchers have investigated its potential use in organic light-emitting diodes (OLEDs), where its electron-donating properties could enhance device performance.

From a biological standpoint, 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide has demonstrated promising activity in vitro. Studies have shown that it can modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross cellular membranes efficiently makes it a strong candidate for drug delivery systems. Recent research has focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity.

In conclusion, 3-(dimethylamino)-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of modern science.